Cas no 2098089-36-0 ((5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol)

• Product Name: (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol
• CAS No: 2098089-36-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 4776039
• Update Time: 2025-06-23

(5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol
• (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol

• Inchi： 1S/C8H14N4O/c1-6-3-12-8(4-11(6)9)2-7(5-13)10-12/h2,6,13H,3-5,9H2,1H3
• InChI Key： QVACNVOUCLGVCA-UHFFFAOYSA-N
• SMILES： OCC1C=C2CN(C(C)CN2N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: -1.4
• Topological Polar Surface Area: 67.3

Additional information on (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol

The Comprehensive Overview of (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol

The compound with CAS No. 2098089-36-0, known as (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically a pyrazolo[1,5-a]pyrazine derivative with a methanol substituent. Its structure features a fused bicyclic system with amino and methyl groups attached at specific positions, contributing to its distinct chemical properties.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery and materials science. The presence of the methanol group in this compound introduces additional functional diversity, making it a promising candidate for further exploration. Researchers have focused on understanding its synthesis pathways, biological activity, and potential applications in medicinal chemistry.

One of the most notable advancements in this area involves the development of efficient synthetic methods for (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol. Scientists have employed various strategies, including multi-component reactions and catalytic processes, to achieve high yields and purity. These methods not only simplify the synthesis but also pave the way for large-scale production if required.

In terms of biological activity, this compound has shown potential as a modulator of cellular pathways involved in inflammation and oxidative stress. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to interact with specific protein targets has been explored using advanced computational modeling techniques.

The application of (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its role as a building block for constructing advanced materials with tailored functionalities.

Recent breakthroughs in green chemistry have also influenced the study of this compound. Efforts are being made to develop environmentally friendly synthesis routes that minimize waste and energy consumption. These sustainable approaches align with global initiatives to promote eco-friendly chemical practices.

In conclusion, (5-Amino-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol represents a versatile compound with vast potential across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in drug development and material innovation. As research progresses further into its properties and applications